Cas no 899718-62-8 ([[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid)

• Product Name: [[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid
• CAS No: 899718-62-8
• MF: C₁₄H₁₅N₃O₆S
• MW: 353.350402116776
• MDL: MFCD12027229
• CID: 1075636
• PubChem ID: 4105284
• Update Time: 2025-10-22

[[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• [[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid
• 2-(6-Methyl-2,4-dioxo-N-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)acetic acid
• 2-(6-Methyl-2,4-dioxo-N-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)aceticacid
• SR-01000103351-1
• 899718-62-8
• SB58627
• 2-[4-methyl-N-[(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)sulfonyl]anilino]acetic acid
• SR-01000103351
• AKOS004910766
• STK503993
• ALBB-006532
• N-[(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl]-N-(4-methylphenyl)glycine

• MDL： MFCD12027229
• Inchi： 1S/C14H15N3O6S/c1-8-3-5-10(6-4-8)17(7-11(18)19)24(22,23)12-9(2)15-14(21)16-13(12)20/h3-6H,7H2,1-2H3,(H,18,19)(H2,15,16,20,21)
• InChI Key： GAXQVHZBFNARQR-UHFFFAOYSA-N
• SMILES： S(C1C(NC(NC=1C)=O)=O)(N(CC(=O)O)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.06815638g/mol
• Monoisotopic Mass: 353.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 141Ų

[[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid Security Information

• HazardClass：IRRITANT

Additional information on [[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid

Comprehensive Overview of [[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid (CAS No. 899718-62-8)

The compound [[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid (CAS No. 899718-62-8) is a structurally unique molecule with significant potential in pharmaceutical and biochemical research. Its complex name highlights key functional groups, including a tetrahydropyrimidine core, a sulfonyl bridge, and an acetic acid moiety, which collectively contribute to its reactivity and applications. Researchers are increasingly interested in this compound due to its potential role in modulating enzymatic activity and its relevance in drug discovery pipelines.

In recent years, the demand for sulfonamide-based compounds like 899718-62-8 has surged, driven by their versatility in medicinal chemistry. The 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl group is particularly noteworthy, as it resembles uracil derivatives, making it a candidate for nucleotide analog development. This structural feature aligns with current trends in targeted therapy, where precision molecules are designed to interact with specific biological pathways.

The 4-methylphenyl substituent in 899718-62-8 introduces lipophilicity, which can enhance membrane permeability—a critical factor in bioavailability optimization. This property is frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a hot topic in pharmacokinetics. Additionally, the acetic acid tail offers opportunities for further derivatization, such as esterification or amide formation, enabling tailored modifications for specific applications.

From a synthetic perspective, CAS No. 899718-62-8 exemplifies modern heterocyclic chemistry techniques. Its synthesis likely involves multi-step reactions, including sulfonylation and N-alkylation, which are widely studied in organic synthesis communities. These methods are frequently searched in academic databases, reflecting the compound’s relevance to methodology-driven research. Moreover, its purity and stability are of interest to analytical chemists, especially those working with HPLC or mass spectrometry.

The potential applications of [[(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl](4-methylphenyl)amino]acetic acid extend to bioconjugation and proteomics, where its reactive groups could serve as linkers or probes. This aligns with the growing interest in chemical biology tools, as evidenced by frequent searches for small-molecule probes and activity-based protein profiling. Its compatibility with high-throughput screening assays further underscores its utility in drug development.

In conclusion, 899718-62-8 represents a compelling case study in the intersection of structural complexity and functional adaptability. Its design caters to contemporary challenges in therapeutic agent design, while its synthetic accessibility makes it a viable candidate for further exploration. As the scientific community continues to prioritize molecular diversity and mechanistic studies, compounds like this will remain at the forefront of innovation.